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Compound of Interest

Compound Name: PD 145065

Cat. No.: B1679108 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of PD 145065, a non-selective endothelin receptor

antagonist. This document provides immediate access to critical safety protocols, operational

procedures, and disposal plans to ensure a safe and efficient laboratory environment.

Core Safety and Handling Information
PD 145065 is a potent research compound and, while a specific Material Safety Data Sheet

(MSDS) is not publicly available, the following precautions are mandated based on the

handling of similar peptide-based powdered research chemicals. All laboratory personnel must

adhere to these guidelines to minimize risk and ensure data integrity.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards should be conducted before handling PD
145065. The following PPE is considered the minimum requirement:
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects against accidental

splashes and airborne powder.

Hand Protection
Nitrile gloves (or other

chemically resistant gloves).

Prevents skin contact with the

compound.

Body Protection
A fully buttoned laboratory

coat.

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood

to prevent inhalation.

Minimizes the risk of

respiratory tract irritation from

fine particles.

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Seek immediate medical attention.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of PD 145065 is essential for maintaining a

safe and organized laboratory.

Receiving and Storage
Upon receipt, inspect the packaging for any signs of damage. PD 145065 is typically supplied

as a lyophilized powder.
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Parameter Guideline

Initial Inspection
Verify the integrity of the container and that the

product matches the order specifications.

Short-Term Storage Store the lyophilized powder at -20°C.

Long-Term Storage
For extended periods, store the lyophilized

powder at -80°C.

In-Solution Storage

Prepare aliquots to avoid repeated freeze-thaw

cycles. Store solutions at -20°C for short-term

use (up to one week) and -80°C for longer-term

storage.

Handling and Preparation of Solutions
Weighing: Always handle the powdered form of PD 145065 in a certified chemical fume hood

to prevent inhalation and contamination of the laboratory environment.

Reconstitution: The solubility of PD 145065 may vary. Consult the manufacturer's product

data sheet for the recommended solvent. For many peptides, sterile, deionized water or a

suitable buffer is appropriate. Gentle vortexing or sonication can aid in dissolution.

Disposal Plan
Proper disposal of PD 145065 and associated waste is a critical component of laboratory

safety and environmental responsibility.

Waste Type Disposal Procedure

Unused PD 145065 (Powder or Solution)

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed waste container

for chemical waste.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of in a designated hazardous waste

container.
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Experimental Protocol: In Vitro Vasoconstriction
Assay
The following is a representative protocol for an in vitro vasoconstriction assay to evaluate the

antagonist activity of PD 145065. This protocol is for informational purposes and should be

adapted and optimized for specific experimental conditions.

Objective: To determine the inhibitory effect of PD 145065 on endothelin-1 (ET-1)-induced

vasoconstriction in isolated arterial rings.

Materials:

PD 145065

Endothelin-1 (ET-1)

Isolated arterial rings (e.g., rat aorta)

Organ bath system with isometric force transducers

Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2,

KH2PO4 1.2, NaHCO3 25, glucose 11)

Carbogen gas (95% O2, 5% CO2)

Procedure:

Preparation of Arterial Rings:

Euthanize the animal according to approved institutional guidelines.

Carefully dissect the thoracic aorta and place it in ice-cold Krebs-Henseleit buffer.

Clean the aorta of adherent connective tissue and cut it into 2-3 mm rings.

Suspend the rings in organ baths containing Krebs-Henseleit buffer, maintained at 37°C

and continuously bubbled with carbogen gas.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1679108?utm_src=pdf-body
https://www.benchchem.com/product/b1679108?utm_src=pdf-body
https://www.benchchem.com/product/b1679108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration and Viability Check:

Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g.

Replace the buffer every 15-20 minutes.

Assess the viability of the rings by inducing a contraction with a high concentration of

potassium chloride (e.g., 60 mM KCl).

Wash the rings and allow them to return to baseline tension.

Antagonist Incubation:

Incubate the arterial rings with varying concentrations of PD 145065 (or vehicle control) for

a predetermined period (e.g., 30 minutes).

ET-1-Induced Contraction:

Generate a cumulative concentration-response curve to ET-1 by adding increasing

concentrations of ET-1 to the organ baths.

Record the isometric tension generated by the arterial rings at each ET-1 concentration.

Data Analysis:

Express the contractile response as a percentage of the maximal contraction induced by

KCl.

Plot the concentration-response curves for ET-1 in the absence and presence of PD
145065.

Calculate the pA2 value to quantify the antagonist potency of PD 145065.

Visualized Information: Signaling Pathways and
Workflows
To further clarify the operational and biological context of PD 145065, the following diagrams

are provided.
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Caption: Mechanism of action of PD 145065 as a non-selective endothelin receptor antagonist.
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PD 145065 Handling and Disposal Workflow

Receipt of PD 145065

Inspect Packaging

Store at -20°C or -80°C

Weigh in Fume Hood

Reconstitute with Appropriate Solvent

Perform Experiment

Collect Waste
(Unused compound, contaminated labware, PPE)

Dispose as Hazardous Chemical Waste

End of Workflow

Click to download full resolution via product page

Caption: Standard operational workflow for handling and disposing of PD 145065.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1679108?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PD 145065]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679108#personal-protective-equipment-for-
handling-pd-145065]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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